
A Comprehensive Technical Guide to the
Physical Properties of Perfluorodecyl Bromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Perfluorodecyl bromide

Cat. No.: B1679594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Perfluorodecyl bromide, also known by its IUPAC name 1-bromo-

1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heneicosafluorodecane, is a perfluorinated alkyl

bromide. Its unique properties, stemming from the high electronegativity of fluorine atoms and

the presence of a bromine atom, make it a compound of interest in various fields of research

and development. This technical guide provides a detailed overview of the core physical

properties of perfluorodecyl bromide, complete with experimental protocols for their

determination.

Core Physical Properties
The physical characteristics of perfluorodecyl bromide are essential for its handling,

application, and integration into various experimental and developmental workflows. The

following table summarizes the key quantitative data available for this compound.
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Property Value Source(s)

CAS Number 307-43-7 [1]

Molecular Formula C10BrF21 [2][3]

Molecular Weight 598.98 g/mol [2][3][4][5]

Physical Form Solid [6]

Melting Point 55 °C [4][5][7]

Boiling Point 185 °C @ 760 mmHg, 198 °C [2][4][7]

Density 1.86 - 1.862 g/mL @ 25 °C [4][5][7]

Refractive Index 1.29 - 1.294 @ 25 °C [4][7]

Flash Point > 110 °C [7]

Purity 98% - >99% [4][5][7]

Experimental Protocols for Property Determination
Accurate determination of physical properties is paramount in scientific research. The following

sections detail standardized methodologies for measuring the key physical parameters of

perfluorodecyl bromide.

Melting Point Determination
The melting point of a solid is a critical indicator of its purity. A sharp melting point range

typically signifies a pure compound.

Methodology: Capillary Method

Sample Preparation: A small amount of dry, powdered perfluorodecyl bromide is packed

into a capillary tube, which is sealed at one end.[3] The sample is compacted at the bottom

of the tube.[3]

Apparatus: A melting point apparatus, such as a Mel-Temp or similar device, is used.
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Procedure: The capillary tube is placed in the heating block of the apparatus.[3] The sample

is heated rapidly to a temperature approximately 15-20°C below the expected melting point.

[3] The heating rate is then reduced to 1-2°C per minute to allow for accurate observation.[3]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range.

Boiling Point Determination
For liquids, the boiling point is a fundamental physical property. Given that perfluorodecyl
bromide is a solid at room temperature, its boiling point is determined at elevated

temperatures.

Methodology: Micro-Boiling Point Method

Sample Preparation: A small amount of the sample (a few milliliters) is placed in a small test

tube.[8][9] A capillary tube, sealed at one end, is inverted and placed into the sample.[9]

Apparatus: The test tube assembly is attached to a thermometer and heated in a Thiele tube

containing a high-boiling point oil.[9]

Procedure: The apparatus is heated gently.[9] A stream of bubbles will emerge from the open

end of the inverted capillary tube as the liquid boils.[9] Heating is continued until a steady

stream of bubbles is observed, and then the heat source is removed.[9]

Data Recording: As the apparatus cools, the point at which the liquid is drawn back into the

capillary tube is the boiling point of the substance at the recorded atmospheric pressure.[8]

[9]

Density Determination
The density of a solid can be determined using the principle of fluid displacement.

Methodology: Water Displacement Method

Mass Measurement: The mass of a sample of perfluorodecyl bromide is accurately

measured using an analytical balance.[10][11]
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Volume Measurement: A graduated cylinder is partially filled with a liquid in which the solid is

insoluble (e.g., water), and the initial volume is recorded.[10][11] The solid sample is then

carefully submerged in the liquid, and the new volume is recorded.[10][11]

Calculation: The volume of the solid is the difference between the final and initial liquid

levels.[10][11] The density is then calculated by dividing the mass of the solid by its

determined volume.[10]

Refractive Index Measurement
The refractive index is a measure of how light propagates through a substance and is a

characteristic property.

Methodology: Abbe Refractometer

Calibration: The Abbe refractometer is calibrated using a standard liquid with a known

refractive index, such as distilled water.[12][13]

Sample Application: A few drops of the molten sample of perfluorodecyl bromide are

placed on the prism of the refractometer.[13][14]

Measurement: The prisms are closed, and the light source is adjusted to illuminate the

sample.[13][14] While looking through the eyepiece, the adjustment knob is turned until the

boundary line between the light and dark fields is sharp and centered in the crosshairs.[14]

Any color fringing is removed using the dispersion correction knob.[14]

Data Recording: The refractive index is read directly from the instrument's scale at a

specified temperature, typically 25°C.[15]

Flash Point Determination
The flash point is the lowest temperature at which a volatile substance can vaporize to form an

ignitable mixture in air.

Methodology: Pensky-Martens Closed-Cup Test (ASTM D93)

Apparatus: A Pensky-Martens closed-cup tester is used, which consists of a brass test cup

with a lid that has openings for a stirrer, thermometer, and ignition source.[2][4]
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Procedure: The test cup is filled with the sample to a specified level.[2][4] The sample is

heated at a controlled rate while being stirred.[2][4] At regular temperature intervals, the

stirring is stopped, and an ignition source is briefly introduced into the vapor space above the

liquid.[2][4]

Data Recording: The flash point is the lowest temperature at which the application of the

ignition source causes the vapors to ignite.[4][16]

Visualized Experimental Workflow
The following diagram illustrates a generalized workflow for the determination of the melting

point of a solid compound like perfluorodecyl bromide.
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Caption: Workflow for Melting Point Determination.
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Conclusion
This technical guide has provided a detailed summary of the key physical properties of

perfluorodecyl bromide, a compound with significant potential in various scientific

applications. The tabulated data offers a quick reference for researchers, while the outlined

experimental protocols provide a foundation for the accurate and reproducible determination of

these properties in a laboratory setting. Understanding these fundamental characteristics is

crucial for the effective utilization of perfluorodecyl bromide in drug development and other

advanced research areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. legacy.babcock.edu.ng [legacy.babcock.edu.ng]

2. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog
[blog.ansi.org]

3. chem.libretexts.org [chem.libretexts.org]

4. Pensky–Martens closed-cup test - Wikipedia [en.wikipedia.org]

5. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]

6. westlab.com [westlab.com]

7. precisionlubrication.com [precisionlubrication.com]

8. uomus.edu.iq [uomus.edu.iq]

9. chem.libretexts.org [chem.libretexts.org]

10. wjec.co.uk [wjec.co.uk]

11. kbcc.cuny.edu [kbcc.cuny.edu]

12. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences :
Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]

13. hinotek.com [hinotek.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1679594?utm_src=pdf-body
https://www.benchchem.com/product/b1679594?utm_src=pdf-body
https://www.benchchem.com/product/b1679594?utm_src=pdf-custom-synthesis
https://legacy.babcock.edu.ng/oer/lecture_notes/Chemistry/General%20Chemistry%20Manual.pdf
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://en.wikipedia.org/wiki/Pensky%E2%80%93Martens_closed-cup_test
https://ayalytical.com/methods/astm-d93/
https://www.westlab.com/blog/measuring-melting-point
https://precisionlubrication.com/articles/flash-point-testing/
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.kbcc.cuny.edu/academicdepartments/physci/documents/chemistry/Chem11_Lab1_Density_V4_03-04-2022.pdf
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://www.hinotek.com/how-does-abbe-refractometer-work/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. m.youtube.com [m.youtube.com]

15. Operating Instructions for Abbé Refractometers | Chem Lab [chemlab.truman.edu]

16. shxf17.com [shxf17.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of Perfluorodecyl Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679594#physical-properties-of-perfluorodecyl-
bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://m.youtube.com/watch?v=7507xkvLFEc
https://chemlab.truman.edu/operating-instructions-for-abbe-refractometers/
http://www.shxf17.com/pdf/ASTMD93-02a.pdf
https://www.benchchem.com/product/b1679594#physical-properties-of-perfluorodecyl-bromide
https://www.benchchem.com/product/b1679594#physical-properties-of-perfluorodecyl-bromide
https://www.benchchem.com/product/b1679594#physical-properties-of-perfluorodecyl-bromide
https://www.benchchem.com/product/b1679594#physical-properties-of-perfluorodecyl-bromide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679594?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

